Boc-3,4-difluoro-l-phe-oh dcha
Boc-3,4-difluoro-l-phe-oh dcha
Brand Name:
Vulcanchem
CAS No.:
198474-91-8
VCID:
VC0112221
InChI:
InChI=1S/C14H17F2NO4.C12H23N/c1-14(2,3)21-13(20)17-11(12(18)19)7-8-4-5-9(15)10(16)6-8;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-6,11H,7H2,1-3H3,(H,17,20)(H,18,19);11-13H,1-10H2/t11-;/m0./s1
SMILES:
CC(C)(C)OC(=O)NC(CC1=CC(=C(C=C1)F)F)C(=O)O.C1CCC(CC1)NC2CCCCC2
Molecular Formula:
C26H40F2N2O4
Molecular Weight:
482.613
Boc-3,4-difluoro-l-phe-oh dcha
CAS No.: 198474-91-8
Reference Standards
VCID: VC0112221
Molecular Formula: C26H40F2N2O4
Molecular Weight: 482.613
CAS No. | 198474-91-8 |
---|---|
Product Name | Boc-3,4-difluoro-l-phe-oh dcha |
Molecular Formula | C26H40F2N2O4 |
Molecular Weight | 482.613 |
IUPAC Name | N-cyclohexylcyclohexanamine;(2S)-3-(3,4-difluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid |
Standard InChI | InChI=1S/C14H17F2NO4.C12H23N/c1-14(2,3)21-13(20)17-11(12(18)19)7-8-4-5-9(15)10(16)6-8;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-6,11H,7H2,1-3H3,(H,17,20)(H,18,19);11-13H,1-10H2/t11-;/m0./s1 |
Standard InChIKey | CDXJPBYGJBVRSP-MERQFXBCSA-N |
SMILES | CC(C)(C)OC(=O)NC(CC1=CC(=C(C=C1)F)F)C(=O)O.C1CCC(CC1)NC2CCCCC2 |
PubChem Compound | 56777049 |
Last Modified | Nov 11 2021 |
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